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Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,5-Dimethylphenol (CAS No: 95-87-4), a significant compound in various
industrial applications, including the synthesis of antioxidants and as an intermediate in the
production of pharmaceuticals like Gemfibrozil. This document collates essential quantitative
data, details standardized experimental protocols for their determination, and presents visual
representations of its synthesis and metabolic pathways. The information is intended to support
research, development, and quality control activities by providing a centralized and detailed
reference.

Introduction

2,5-Dimethylphenol, also known as p-Xylenol, is an aromatic organic compound and one of
the six isomers of dimethylphenol.[1] It is a colorless to off-white crystalline solid with a
characteristic phenolic odor.[1] Its versatile chemical nature makes it a valuable precursor in
the synthesis of a range of commercially important products, including antioxidants, resins, and
pharmaceuticals.[2] A thorough understanding of its physicochemical properties is paramount
for its effective use, handling, and for the development of new applications.
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Physicochemical Properties

The fundamental physicochemical properties of 2,5-Dimethylphenol are summarized in the
tables below. These values have been compiled from various sources and represent a
consensus of reported data.

Table 1: General and Physical Properties of 2,5-
Dimethylphenol

Property Value Source(s)
Molecular Formula CsH100 [3]
Molecular Weight 122.16 g/mol [3]

Colorless to off-white
Appearance ) ) [1]
crystalline solid

Melting Point 71-77 °C [31141[5]116]
Boiling Point 211-212 °C [4151[7]
Density 0.971 g/mL at 25 °C (solid) [31[8]
Vapor Pressure 0.156 - 0.208 mmHg at 25 °C [31[9][10]
Refractive Index 1.5092 at 80 °C [3]

Table 2: Solubility and Partitioning Properties of 2,5-
Dimethylphenol
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Property Value Conditions Source(s)

Water Solubility 3.54-4.6¢g/lL 25°C [3B114119]

o ) Soluble in ethanaol,
Solubility in Organic

ether, benzene, and - [B1415][11]
Solvents

acetone
pKa (Acid Dissociation

10.22-10.41 25°C [12][13]
Constant)
logP (Octanol-Water

2.33 - [3][12]

Partition Coefficient)

Experimental Protocols for Property Determination

The following sections detail the standardized methodologies for determining the key
physicochemical properties of 2,5-Dimethylphenol, based on the OECD Guidelines for the
Testing of Chemicals. These protocols ensure data accuracy, reproducibility, and international

acceptance.

Melting Point/Melting Range (OECD Guideline 102)

The melting point is determined as the temperature at which the phase transition from solid to

liquid occurs at atmospheric pressure.

e Principle: A small, representative sample of 2,5-Dimethylphenol is heated at a controlled
rate, and the temperatures at which melting begins and is complete are recorded.

e Apparatus:
o Capillary tube apparatus (liquid bath or metal block)
o Kofler hot bar
o Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)

o Methodology (Capillary Tube Method):
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[e]

A small amount of finely powdered, dry 2,5-Dimethylphenol is packed into a capillary
tube to a height of 3-5 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rapid rate until the temperature is about 10 °C below the
expected melting point.

o The heating rate is then reduced to 1-2 °C per minute.

o The temperature at which the first signs of melting are observed (the substance begins to
collapse and form a liquid phase) and the temperature at which the last solid particle
disappears are recorded to define the melting range.[9][12][14]

Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

e Principle: The temperature at which 2,5-Dimethylphenol boils under standard atmospheric
pressure is measured.

e Apparatus:

o Ebulliometer

o Dynamic vapor pressure apparatus

o Distillation apparatus

o Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)
o Methodology (Distillation Method):

o A sample of 2,5-Dimethylphenol is placed in a distillation flask.

o The flask is heated, and the temperature of the vapor is measured with a thermometer
placed at the level of the side-arm of the distillation head.
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o The temperature is recorded when it remains constant during the distillation process. This
constant temperature is the boiling point.[4][8][10]

Density of Solids (OECD Guideline 109)

Density is the mass of a substance per unit volume.

 Principle: The density of solid 2,5-Dimethylphenol is determined using a pycnometer or a
hydrostatic balance.

e Apparatus:
o Air comparison pycnometer
o Hydrostatic balance
o Methodology (Air Comparison Pycnometer):

o The volume of a known mass of 2,5-Dimethylphenol is determined by measuring the
volume of air it displaces in the pycnometer.

o The density is then calculated by dividing the mass of the sample by the determined
volume.[6][15][16][17]

Water Solubility (OECD Guideline 105)

Water solubility is the saturation mass concentration of a substance in water at a given
temperature.

e Principle: A saturated solution of 2,5-Dimethylphenol in water is prepared, and the
concentration of the dissolved substance is determined analytically.

e Apparatus:
o Flask with a stirrer
o Constant temperature bath

o Analytical instrument for concentration measurement (e.g., HPLC, GC)
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o Methodology (Flask Method):
o An excess amount of 2,5-Dimethylphenol is added to a flask containing purified water.

o The flask is agitated in a constant temperature bath (e.g., 25 °C) until equilibrium is
reached (typically 24-48 hours).

o The solution is then filtered or centrifuged to remove undissolved solid.

o The concentration of 2,5-Dimethylphenol in the clear aqueous phase is determined using
a suitable analytical method.[3][5][7][18]

pKa Determination (OECD Guideline 112)

The pKa is a measure of the acid strength of a compound. For a phenol, it represents the pH at
which the compound is 50% ionized.

e Principle: The pKa is determined by measuring the pH of a solution containing known
concentrations of the ionized and unionized forms of 2,5-Dimethylphenol.

e Apparatus:

o pH meter and electrode

o UV/Vis spectrophotometer or titration equipment
e Methodology (Titration Method):

o A known amount of 2,5-Dimethylphenol is dissolved in a suitable solvent (e.g., water or a
water/co-solvent mixture).

o The solution is titrated with a standard solution of a strong base (e.g., NaOH).
o The pH of the solution is monitored throughout the titration.

o The pKa is the pH at the half-equivalence point of the titration curve.[19][20]
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Partition Coefficient (n-octanol/water) - logP (OECD
Guideline 107)

The logP value represents the ratio of the concentration of a compound in a mixture of two
immiscible phases, n-octanol and water, at equilibrium. It is a measure of the lipophilicity of a
compound.

» Principle: 2,5-Dimethylphenol is dissolved in a mixture of n-octanol and water, the mixture
is shaken until equilibrium is reached, and the concentration of the compound in each phase
is determined.

e Apparatus:

o Separatory funnel or centrifuge tubes

o Shaker

o Analytical instrument for concentration measurement (e.g., HPLC, GC)
o Methodology (Shake Flask Method):

o A known amount of 2,5-Dimethylphenol is added to a mixture of pre-saturated n-octanol
and water in a separatory funnel.

o The mixture is shaken vigorously for a set period and then allowed to stand for the phases
to separate completely. Centrifugation may be used to aid separation.

o The concentration of 2,5-Dimethylphenol in both the n-octanol and water phases is
determined analytically.

o The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to
the concentration in water. The logP is the base-10 logarithm of P.[21][22]

Synthesis and Metabolic Pathways

The following diagrams illustrate a representative synthesis workflow and a potential metabolic
pathway for 2,5-Dimethylphenol.
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Synthesis of 2,5-Dimethylphenol

A common industrial synthesis of 2,5-Dimethylphenol involves the sulfonation of p-xylene
followed by alkali fusion. A more recent method involves the diazotization of 2,5-

dimethylaniline.

Step 2: Hydrolysis

2,5-Dimethylphenol

Step 1: Diazotization

NaNO2, H2SO4

2,5-Dimethylbenzene
diazonium salt

2,5-Dimethylaniline

Click to download full resolution via product page

Synthesis of 2,5-Dimethylphenol via Diazotization.

Metabolic Pathway of 2,5-Dimethylphenol

The biodegradation of dimethylphenols in microorganisms often involves hydroxylation and
subsequent ring cleavage. While the specific pathway for 2,5-Dimethylphenol can vary
between organisms, a plausible route involves initial oxidation to a catechol derivative.
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2,5-Dimethylphenol

Monooxygenase

3,6-Dimethylcatechol

Catechol 2,3-dioxygenase
(meta-cleavage)

2-Hydroxy-5-methyl-
muconic semialdehyde

Further
Metabolism

——————
- -

~ -
e ———————

Click to download full resolution via product page
Plausible metabolic pathway of 2,5-Dimethylphenol.

Conclusion

This technical guide has consolidated the key physicochemical properties of 2,5-
Dimethylphenol, provided standardized experimental protocols for their measurement, and
visualized relevant chemical pathways. The presented data and methodologies offer a valuable
resource for professionals in research and drug development, facilitating a deeper
understanding and more effective utilization of this important chemical compound. The
adherence to OECD guidelines ensures the reliability and international comparability of the
experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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